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Compound of Interest

Compound Name: (+/-)-HIP-A

CAS No.: 227619-64-9

Cat. No.: B1139523

Get Quote

For any given compound, a standard workflow is typically employed to assess its cross-

reactivity with a range of transporters. This process is a critical component of preclinical drug

development to identify potential off-target effects and drug-drug interactions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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